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Compound of Interest

Compound Name: Benzyl Benzyloxyacetate

Cat. No.: B142457

For Researchers, Scientists, and Drug Development Professionals
Introduction

Benzyl benzyloxyacetate is an organic ester with potential applications in various fields,
including pharmaceuticals and material science. A thorough understanding of its
thermodynamic properties is crucial for process design, safety analysis, and predicting its
behavior in different environments. This technical guide provides a comprehensive overview of
the key thermodynamic parameters of benzyl benzyloxyacetate, detailed experimental
protocols for their determination, and a framework for data presentation. Due to the limited
availability of published experimental data for this specific compound, this guide also serves as
a methodological handbook for researchers seeking to characterize benzyl benzyloxyacetate
or similar compounds.

Physicochemical Properties of Benzyl Benzyloxyacetate

Limited data is currently available in the public domain for benzyl benzyloxyacetate. The
known properties are summarized in the table below.
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Property Value Reference
Molecular Formula C16H1603 [1]
Molecular Weight 256.3 g/mol [1]
Boiling Point 203-205 °C at 11 Torr [1]
Density 1.135 + 0.06 g/cm?3 [1]

Thermodynamic Data Summary

A complete thermodynamic dataset for benzyl benzyloxyacetate is not currently available in
the literature. The following tables are presented as a template for the systematic recording and
presentation of such data once determined experimentally. For illustrative purposes, some
fields may be populated with data from a structurally similar compound, benzyl acetate, to
demonstrate the expected format and typical range of values.

Table 1: Standard Molar Thermodynamic Properties
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Temperature
Property Symbol Value (kJ/mol) ) Pressure (bar)
Standard Molar
Data not
Enthalpy of AfH° ) 298.15 1
. available
Formation
Standard Molar
Gibbs Free Data not
JAV{Che ) 298.15 1
Energy of available
Formation
Standard Molar Data not
S° ) 298.15 1
Entropy available
Standard Molar
' Data not
Heat Capacity Cp.! ) 298.15 1
- available
(liquid)
Standard Molar
) Data not
Heat Capacity Cp.g ] 298.15 1
available
(gas)

ble 2: P " :

Temperature
Property Symbol Value ) Pressure (bar)
_ _ Data not
Melting Point Tm ) - 1
available
Enthalpy of Data not
) AfusH ) ™m 1
Fusion available
Boiling Point (at Data not
Th _ - 1
1 atm) available
Enthalpy of Data not
o AvapH ) Tb 1
Vaporization available
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Table 3: Vapor Pressure Data

Temperature (K) Vapor Pressure (Pa)
Data not available Data not available
Data not available Data not available
Data not available Data not available

Experimental Protocols

The following sections detail the standard experimental methodologies for determining the key
thermodynamic properties of organic esters like benzyl benzyloxyacetate.

Boiling Point and Vapor Pressure Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.[2] Ebulliometry is a precise method for this determination.

[3]

Ebulliometry Protocol:

Apparatus Setup: An ebulliometer, which consists of a boiler, a condenser, and a
temperature sensor (e.g., a platinum resistance thermometer), is assembled.[3]

o Calibration: The boiling point of a reference substance with a well-known boiling point,
typically distilled water, is measured to calibrate the apparatus under the current atmospheric
pressure.[4][5]

e Sample Measurement: A measured volume of benzyl benzyloxyacetate is placed in the
boiler.

e Heating: The sample is heated to a steady boil, ensuring a state of equilibrium between the
liquid and vapor phases.

o Temperature Recording: The temperature of the vapor-liquid equilibrium is recorded once it
stabilizes. This temperature is the boiling point at the measured atmospheric pressure.
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o Vapor Pressure Curve: By systematically varying the pressure within the apparatus using a
vacuum pump and a pressure controller, the boiling point can be measured at different
pressures to construct a vapor pressure curve.
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Ebulliometry Experimental Workflow
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Differential Scanning Calorimetry (DSC) Workflow
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Thermogravimetric Analysis (TGA) Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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